Cas no 1202006-83-4 (6,7-difluoro-1-methoxyisoquinoline)

6,7-Difluoro-1-methoxyisoquinoline is a fluorinated isoquinoline derivative with notable utility in pharmaceutical and agrochemical research. The difluoro substitution at the 6 and 7 positions enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The methoxy group at the 1-position further modulates reactivity, allowing selective functionalization for targeted synthesis. This compound is particularly useful in the development of kinase inhibitors and bioactive heterocycles due to its electron-withdrawing fluorine atoms, which improve binding affinity and pharmacokinetic properties. Its high purity and well-characterized structure ensure reliability in complex synthetic applications.

6,7-difluoro-1-methoxyisoquinoline structure

1202006-83-4 structure

Product Name:6,7-difluoro-1-methoxyisoquinoline

CAS No:1202006-83-4

MF:C₁₀H₇F₂NO

MW:195.165489435196

CID:2625101

PubChem ID:58380820

Update Time:2025-05-28

6,7-difluoro-1-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

- DTXSID80729161
- SCHEMBL2240307
- 6,7-DIFLUORO-1-METHOXYISOQUINOLINE
- 1202006-83-4
- 6,7-difluoro-1-methoxyisoquinoline
- MDL： MFCD18374921
- Inchi： 1S/C10H7F2NO/c1-14-10-7-5-9(12)8(11)4-6(7)2-3-13-10/h2-5H,1H3
- InChI Key： WUADJBNCRHFUQQ-UHFFFAOYSA-N
- SMILES： FC1C(=CC2C=CN=C(C=2C=1)OC)F

Computed Properties

Exact Mass: 195.04957017g/mol
Monoisotopic Mass: 195.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 22.1Å²

6,7-difluoro-1-methoxyisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189009447-1g	6,7-Difluoro-1-methoxyisoquinoline	1202006-83-4	95%	1g	$853.45	2023-09-04
Chemenu	CM223557-1g	6,7-Difluoro-1-methoxyisoquinoline	1202006-83-4	95%	1g	$750	2021-08-04
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